8-Fluoro-6-{[4-(2-furylcarbonyl)piperazino]methyl}-4,4-dimethyl-1-(phenylimino)-4H-pyrrolo[3,2,1-IJ]quinolin-2-one

• Molecular Formula: C29H27FN4O3
• Molecular Weight: 498.5 g/mol
• IUPAC Name: 6-fluoro-9-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-11,11-dimethyl-3-phenylimino-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-2-one
• InChI: InChI=1S/C29H27FN4O3/c1-29(2)17-19(18-32-10-12-33(13-11-32)27(35)24-9-6-14-37-24)22-15-20(30)16-23-25(28(36)34(29)26(22)23)31-21-7-4-3-5-8-21/h3-9,14-17H,10-13,18H2,1-2H3
• InChI Key: VPIRIORCPJLQPE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=C(C2=C3N1C(=O)C(=NC4=CC=CC=C4)C3=CC(=C2)F)CN5CCN(CC5)C(=O)C6=CC=CO6)C

Description

8-Fluoro-6-{[4-(2-furylcarbonyl)piperazino]methyl}-4,4-dimethyl-1-(phenylimino)-4H-pyrrolo[3,2,1-IJ]quinolin-2-one is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Fluoro-6-{[4-(2-furylcarbonyl)piperazino]methyl}-4,4-dimethyl-1-(phenylimino)-4H-pyrrolo[3,2,1-IJ]quinolin-2-one typically involves multiple steps, starting from commercially available precursors. The general synthetic route includes:

Formation of the Quinoline Core: The quinoline core can be synthesized via a Pfitzinger reaction, which involves the condensation of an isatin derivative with a ketone in the presence of a base.

Introduction of the Fluoro Group: Fluorination can be achieved using electrophilic fluorinating agents such as Selectfluor.

Attachment of the Piperazine Moiety: The piperazine ring is introduced through nucleophilic substitution reactions, often using piperazine and a suitable leaving group.

Furylcarbonyl Group Addition: The furylcarbonyl group is typically added via an acylation reaction using furylcarbonyl chloride.

Final Assembly: The final compound is assembled through a series of coupling reactions, often using palladium-catalyzed cross-coupling techniques such as Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, automated synthesis platforms, and green chemistry principles to reduce waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furylcarbonyl and piperazine moieties.

Reduction: Reduction reactions can target the imino and carbonyl groups, potentially converting them to amines and alcohols, respectively.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the quinoline and piperazine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Halogenated derivatives and strong bases or acids are often employed to facilitate substitution reactions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinoline N-oxides, while reduction could produce secondary amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique electronic properties and potential as a building block for more complex molecules. Its multiple functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound’s interactions with various biomolecules are of interest. It may serve as a probe for studying enzyme mechanisms or as a lead compound in drug discovery.

Medicine

Medicinally, the compound is investigated for its potential therapeutic effects. Its structure suggests it could interact with multiple biological targets, making it a candidate for treating diseases such as cancer, infections, and neurological disorders.

Industry

In industry, the compound’s stability and reactivity make it useful in the development of new materials, such as polymers and coatings, with specific desired properties.

Mechanism of Action

The mechanism by which 8-Fluoro-6-{[4-(2-furylcarbonyl)piperazino]methyl}-4,4-dimethyl-1-(phenylimino)-4H-pyrrolo[3,2,1-IJ]quinolin-2-one exerts its effects is complex and involves multiple pathways. It likely interacts with various molecular targets, including enzymes, receptors, and nucleic acids. The compound’s multiple functional groups allow it to form hydrogen bonds, hydrophobic interactions, and covalent bonds with its targets, modulating their activity and leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

Quinolone Derivatives: Compounds such as ciprofloxacin and levofloxacin share the quinoline core but differ in their substituents.

Piperazine Derivatives: Drugs like piperazine citrate and fluphenazine contain the piperazine ring but have different functional groups attached.

Fluorinated Compounds: Fluorinated pharmaceuticals, such as fluoxetine and fluticasone, also contain fluorine atoms but differ in their overall structure.

Uniqueness

What sets 8-Fluoro-6-{[4-(2-furylcarbonyl)piperazino]methyl}-4,4-dimethyl-1-(phenylimino)-4H-pyrrolo[3,2,1-IJ]quinolin-2-one apart is its combination of a quinoline core, a piperazine ring, and a furylcarbonyl group, along with fluorine and imino functionalities. This unique combination of features gives it distinct electronic properties and reactivity, making it a valuable compound for various applications.